Cas no 868860-21-3 (2,5-Dichloro-4-methylbenzyl bromide)

• Product Name: 2,5-Dichloro-4-methylbenzyl bromide
• CAS No: 868860-21-3
• MF: C₈H₇BrCl₂
• MW: 253.951179742813
• CID: 5007655
• Update Time: 2025-06-10

2,5-Dichloro-4-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4-methylbenzyl bromide
• J3.664.394C
• 1-(Bromomethyl)-2,5-dichloro-4-methylbenzene

• Inchi： 1S/C8H7BrCl2/c1-5-2-8(11)6(4-9)3-7(5)10/h2-3H,4H2,1H3
• InChI Key： UNUJFOONZOHGOB-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C)=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 2,5-Dichloro-4-methylbenzyl bromide

Professional Introduction to 2,5-Dichloro-4-methylbenzyl bromide (CAS No. 868860-21-3)

2,5-Dichloro-4-methylbenzyl bromide, identified by its Chemical Abstracts Service (CAS) number 868860-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a brominated benzyl structure with chloro substituents at the 2- and 5-positions and a methyl group at the 4-position, serves as a versatile intermediate in synthetic chemistry. Its unique molecular architecture makes it particularly valuable for constructing more complex molecules, including active pharmaceutical ingredients (APIs) and novel agrochemical agents.

The utility of 2,5-Dichloro-4-methylbenzyl bromide stems from its reactivity as a benzyl bromide derivative. Benzyl halides are well-documented in organic synthesis for their ability to participate in various nucleophilic substitution reactions, including Suzuki-Miyaura cross-coupling, which is widely employed in the construction of biaryl structures. The presence of chlorine atoms at the 2- and 5-positions enhances the electrophilicity of the aromatic ring, making it more susceptible to such transformations while also providing handles for further functionalization via directed ortho-metalation or other palladium-catalyzed reactions.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds like 2,5-Dichloro-4-methylbenzyl bromide for the development of innovative drug candidates. The pharmaceutical industry continually seeks novel building blocks to streamline synthetic routes and improve yields in API manufacturing. For instance, researchers have explored its application in generating substituted biphenyl derivatives, which are prevalent motifs in many therapeutic agents. The ability to introduce chlorine and methyl groups at specific positions allows for fine-tuning of physicochemical properties such as lipophilicity and metabolic stability, critical factors in drug design.

One notable area where 2,5-Dichloro-4-methylbenzyl bromide has found utility is in the synthesis of kinase inhibitors. Kinases are key enzymes involved in signal transduction pathways and are frequently targeted by small-molecule drugs to treat cancers and inflammatory diseases. By serving as a precursor for constructing aryl-pyrimidine or aryl-triazole scaffolds, this compound enables the rapid assembly of kinase inhibitors with tailored selectivity profiles. Several recent publications highlight its role in generating lead compounds that exhibit potent activity against specific kinases while minimizing off-target effects.

The agrochemical sector also benefits from the versatility of 2,5-Dichloro-4-methylbenzyl bromide. The development of next-generation pesticides often relies on sophisticated molecular architectures that can interact selectively with biological targets in pests. Researchers have utilized this compound to synthesize novel herbicides and insecticides by incorporating it into heterocyclic frameworks or as a component in multi-component reactions. Its structural features allow for the creation of molecules with improved environmental compatibility and reduced phytotoxicity, addressing critical challenges in modern agriculture.

From a synthetic chemistry perspective, 2,5-Dichloro-4-methylbenzyl bromide offers several advantages over less substituted analogs. The electron-withdrawing nature of chlorine atoms facilitates regioselective transformations, enabling chemists to predict and control reaction outcomes with high precision. Additionally, the methyl group at the 4-position provides steric hindrance that can be exploited to influence conformational preferences or prevent unwanted side reactions. These attributes make it an indispensable tool for medicinal chemists aiming to optimize lead compounds through structure-activity relationship (SAR) studies.

The industrial production of 2,5-Dichloro-4-methylbenzyl bromide adheres to stringent quality control measures to ensure consistency and purity for research applications. Manufacturers employ advanced purification techniques such as recrystallization or column chromatography to isolate the compound in high yield. Furthermore, analytical methods like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are routinely used to confirm its identity and assess impurity profiles before distribution.

Future directions in the utilization of 2,5-Dichloro-4-methylbenzyl bromide may include exploring its role in flow chemistry applications, where controlled reaction conditions can enhance scalability and reproducibility. Additionally, advances in computational chemistry could further elucidate its reactivity patterns and predict new synthetic pathways involving this intermediate. As drug discovery efforts continue to evolve toward more sustainable and efficient methodologies, compounds like 2,5-Dichloro-4-methylbenzyl bromide are poised to remain integral components of synthetic libraries used by academic and industrial researchers alike.

In conclusion,2,5-Dichloro-4-methylbenzyl bromide (CAS No. 868860-21-3) represents a valuable asset for synthetic chemists working on pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications ranging from kinase inhibition to herbicide development while offering robust reactivity under controlled conditions. As research progresses,this compound will undoubtedly continue to play a pivotal role in generating innovative molecules that address global challenges in health and agriculture.